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Compound of Interest

Compound Name: DPM-1001

Cat. No.: B12372842

The following document provides comprehensive guidance on the proper and safe disposal of
DPM-1001, a potent, selective, and orally bioavailable inhibitor of the protein-tyrosine
phosphatase PTP1B, intended for research use only.[1][2][3] Adherence to these procedures is

critical for ensuring the safety of laboratory personnel and maintaining environmental
compliance.

Key Chemical and Safety Data

A summary of the key properties of DPM-1001 and its trihydrochloride salt is provided below.
This information is essential for a preliminary risk assessment.
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Property DPM-1001 DPM-1001 trihydrochloride
Chemical Formula Cs35H57N303[2] C35He0CI3N303[4]
Molecular Weight 567.86 g/mol [2] 677.23 g/mol [4]
Appearance Not specified Not specified
Not classified as a hazardous Not classified as a hazardous

Known Hazards i .
substance or mixture.[4] substance or mixture.[4]

Short term (days to weeks) at
Stable under recommended
Storage 0-4°C; Long term (months to

storage conditions.[4]
years) at -20°C.[2]

Strong acids/alkalis, strong

Incompatible Materials Not specified o ]
oxidizing/reducing agents.[4]

Recommended Disposal Procedures

While DPM-1001 trihydrochloride is not classified as a hazardous substance, it is prudent to
handle it and its disposal with care, following standard laboratory safety protocols for chemical
waste. The following procedures are based on general guidelines for the disposal of research-

grade chemical waste.

Experimental Protocol for Disposal

1. Personal Protective Equipment (PPE):

Before handling DPM-1001 for disposal, all personnel must wear appropriate PPE, including
chemical-resistant gloves, safety goggles, and a laboratory coat.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood
to avoid inhalation of any dust or aerosols.[4]

2. Waste Segregation and Collection:

Solid Waste:
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o Collect any solid DPM-1001 waste, including residual powder and contaminated items
(e.g., weigh boats, pipette tips, gloves), in a dedicated, properly sealed, and clearly
labeled hazardous waste container.

Liquid Waste:

o If DPM-1001 has been dissolved in a solvent, collect the solution in a designated container
for hazardous liquid waste.

o Absorb solutions with a finely-powdered, liquid-binding material such as diatomite or
universal binders.[4]

o Ensure the waste container is compatible with the solvent used.

Empty Containers:

o Triple-rinse empty DPM-1001 containers with a suitable solvent.

o The rinsate must be collected and disposed of as hazardous liquid waste.

o After rinsing, deface the label on the empty container before disposing of it according to
your institution's guidelines for non-hazardous laboratory glass or plastic.

. Decontamination:

After handling and disposal, thoroughly decontaminate all surfaces and equipment that came
into contact with DPM-1001.

Scrub surfaces and equipment with alcohol to decontaminate them.[4]
Dispose of all cleaning materials (e.g., wipes, absorbent pads) as solid hazardous waste.
. Storage of Waste:

Store sealed hazardous waste containers in a designated and secure satellite accumulation
area until they are collected for disposal.

This area should be away from general laboratory traffic and incompatible materials.
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5. Arranging for Disposal:

» Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.

e Do not attempt to dispose of DPM-1001 down the drain or in the regular trash. Provide the

EHS department with a completed hazardous waste label and a copy of the Safety Data
Sheet (SDS) if available.

DPM-1001 Disposal Workflow
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Caption: Logical workflow for the safe disposal of DPM-1001.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of DPM-
1001]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372842#dpm-1001-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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